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Compound of Interest

Compound Name: 2-Diethoxymethyl adenosine

Cat. No.: B15587052

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of the
compound 2-Diethoxymethyl adenosine. The methodology outlined herein is based on the
compound's molecular formula and the standard atomic weights of its constituent elements as
recognized by the International Union of Pure and Applied Chemistry (IUPAC).

Molecular Formula and Structure

2-Diethoxymethyl adenosine is a modified nucleoside, a derivative of adenosine. Accurate
molecular weight determination first requires the confirmation of its precise molecular formula.
Based on its chemical structure, the molecular formula for 2-Diethoxymethyl adenosine is
established as:

C15H23Ns0s

This formula indicates that a single molecule of the compound contains 15 carbon atoms, 23
hydrogen atoms, 5 nitrogen atoms, and 5 oxygen atoms.

Calculation Methodology

The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent
atoms. The calculation protocol involves a systematic summation based on the molecular
formula and the standard atomic weight of each element.
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Experimental Protocol: Molecular Weight Calculation

« I|dentify the Molecular Formula: Determine the exact number of atoms of each element in the
molecule. For 2-Diethoxymethyl adenosine, this is C1sH23N50s.

e Obtain Standard Atomic Weights: Use the standard atomic weights for each element as
provided by IUPAC.[1] These weights are weighted averages of the naturally occurring
isotopes of each element.

o

Carbon (C): 12.011 u[2][3][4]

o

Hydrogen (H): 1.008 u[5][6][7][8]

[¢]

Nitrogen (N): 14.007 u[9][10][11]

[¢]

Oxygen (O): 15.999 u[12][13]

e Calculate Elemental Contribution: For each element, multiply its atomic weight by the
number of atoms present in the molecule (the subscript from the molecular formula).

e Summation: Add the total weight contributions from each element to arrive at the final
molecular weight of the compound. The result is expressed in atomic mass units (u) or
daltons (Da). The molar mass is numerically equivalent but is expressed in grams per mole (
g/mol).

Data Presentation: Molecular Weight Calculation

The following table summarizes the quantitative data used to calculate the molecular weight of
2-Diethoxymethyl adenosine.
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Total
Standard o
] ] . Contribution
Element Symbol Atomic Count Atomic Weight
to Molecular
(u) :
Weight (u)
Carbon C 15 12.011 180.165
Hydrogen H 23 1.008 23.184
Nitrogen N 5 14.007 70.035
Oxygen O 5 15.999 79.995

Total 353.379

Based on this calculation, the molecular weight of 2-Diethoxymethyl adenosine is 353.379 u.
The molar mass is 353.379 g/mol .

Visualization of Workflow

The logical workflow for determining the molecular weight of a chemical compound is illustrated
in the diagram below. This process begins with identifying the compound and culminates in the
final calculated molecular weight.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15587052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

( Start: Identify Compound )
( )

2-Diethoxymethyl adenosine

l

Determine Molecular Formula

(C15H23Ns05)
Identify Constituent Elements Obtain Standard
(C, H, N, O) Atomic Weights (IUPAC)

Calculate Contribution of Each Element
(Count x Atomic Weight)

Sum All Contributions
(= Elemental Weights)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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